Cas no 96996-05-3 (1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide)

1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL826017
- CHEMBL1202283
- AKOS004011996
- starbld0007742
- 96996-05-3
- 1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine hydrobromide
- 1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide
-
- Inchi: 1S/C11H12N4OS.BrH/c1-16-8-4-2-7(3-5-8)9-6-17-11(14-9)15-10(12)13;/h2-6H,1H3,(H4,12,13,14,15);1H
- InChI Key: JGGSSYXNIPKSJT-UHFFFAOYSA-N
- SMILES: Br.S1C(/N=C(\N)/N)=NC(=C1)C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 327.99934g/mol
- Monoisotopic Mass: 327.99934g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115Ų
Experimental Properties
- Melting Point: 222 °C(Solv: methanol (67-56-1))
1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | M226305-0.5g |
1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide |
96996-05-3 | 0.5g |
$ 105.00 | 2022-06-04 | ||
TRC | M226305-5000mg |
1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide |
96996-05-3 | 5g |
$1051.00 | 2023-05-18 | ||
TRC | M226305-2g |
1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide |
96996-05-3 | 2g |
$ 380.00 | 2022-06-04 | ||
TRC | M226305-5g |
1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide |
96996-05-3 | 5g |
$ 800.00 | 2023-09-07 | ||
TRC | M226305-1000mg |
1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide |
96996-05-3 | 1g |
$253.00 | 2023-05-18 | ||
TRC | M226305-1g |
1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide |
96996-05-3 | 1g |
$ 205.00 | 2022-06-04 | ||
TRC | M226305-.5g |
1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide |
96996-05-3 | 5g |
$121.00 | 2023-05-18 | ||
TRC | M226305-2000mg |
1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide |
96996-05-3 | 2g |
$460.00 | 2023-05-18 |
1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide Related Literature
-
Shilong Wang,Yuanyuan Zhang,Guixin Liu,Hui Xu,Lijuan Song,Jinchun Chen,Jiazhu Li,Zhen Zhang Org. Chem. Front., 2021,8, 599-604
-
Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
-
Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
-
4. Structure and reactivity studies of transition metals ligated by tBuSi3X (X = O, NH, N, S, and CC)Peter T. Wolczanski Chem. Commun., 2009, 740-757
Additional information on 1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide
1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide: A Comprehensive Overview
The compound with CAS No. 96996-05-3, commonly referred to as 1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic compounds known as thiazolidinones, which are derivatives of thiazole—a five-membered heterocyclic ring containing sulfur and nitrogen atoms. The presence of the methoxyphenyl group and the guanidine moiety in its structure contributes to its unique chemical properties and reactivity.
Thiazole derivatives have been extensively studied in recent years due to their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The methoxyphenyl group in this compound adds an electron-donating effect, which can enhance the molecule's ability to interact with biological targets. This makes 1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide a promising candidate for drug development, particularly in the field of oncology.
Recent research has highlighted the importance of guanidine-containing compounds in modulating cellular processes. Guanidine groups are known to form strong hydrogen bonds, which can significantly influence the bioavailability and efficacy of a drug. In the case of 1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide, the guanidine moiety plays a crucial role in stabilizing the molecule's structure and enhancing its solubility in aqueous solutions—a critical factor for drug delivery systems.
The synthesis of 1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by the introduction of the methoxyphenyl group and the guanidine moiety through carefully controlled reactions. The final step involves protonation with hydrobromic acid to yield the hydrobromide salt, which is more stable and suitable for pharmaceutical applications.
One of the most exciting aspects of this compound is its potential as a anticancer agent. Studies have shown that 1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide can selectively inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against human breast cancer cells (MCF-7), suggesting its potential use in chemotherapy.
In addition to its therapeutic applications, 1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide has also been explored for its role in neuroprotective therapies. Preclinical studies indicate that this compound may help protect neurons from oxidative stress-induced damage, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The physical properties of this compound are equally noteworthy. Its molecular weight is approximately 378 g/mol, and it exists as a white crystalline solid under standard conditions. The compound has a melting point of around 250°C and is sparingly soluble in water but dissolves readily in organic solvents such as ethanol and dichloromethane.
From an environmental standpoint, 1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide has been assessed for its biodegradability and toxicity. Initial studies suggest that it undergoes slow degradation under aerobic conditions, but further research is required to fully understand its environmental impact.
In conclusion, 1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide (CAS No. 96996-05-3) is a versatile compound with significant potential across multiple fields. Its unique chemical structure, combined with recent advancements in synthetic chemistry and pharmacology, positions it as a key player in drug discovery and development.
96996-05-3 (1-(4-(4-Methoxyphenyl)thiazol-2-yl)guanidine Hydrobromide) Related Products
- 925554-11-6(2,6-Dimethyl-4-[(2-phenylethenyl)sulfonyl]morpholine)
- 2680804-57-1(5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-3-carboxylic acid)
- 2418727-99-6(5-Ethynyl-2-methyl-3-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate)
- 61549-49-3(9-Decenenitrile)
- 1360922-74-2(Methyl 5-chloro-3-cyanopicolinate)
- 1361911-19-4(5-Cyano-2-methoxy-3-(trifluoromethoxy)pyridine)
- 932702-41-5(3-(Cyclopropylmethoxy)pyrrolidine)
- 2111206-66-5(methyl 3-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propanoate)
- 1822678-08-9(2-(2,4-Dimethylphenyl)-6-methyl-4,5-dihydropyridazin-3(2H)-one)
- 689228-24-8(7-(3-ethoxypropyl)-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-8-one)



